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Compound of Interest

Compound Name: SRA880

Cat. No.: B1662450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of a stock solution of SRA880 using Dimethyl Sulfoxide (DMSO) as the solvent.

SRA880 is a non-peptide antagonist of the somatostatin receptor subtype 1 (sst(1)). These

guidelines are intended to ensure consistent and effective use of SRA880 in pre-clinical

research and drug development applications.

Quantitative Data Summary
A summary of the key quantitative data for SRA880 is presented in the table below. This

information is essential for accurate preparation of stock solutions and for experimental design.
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Property Value Source

Molecular Weight 464.57 g/mol (free base) [1]

Chemical Formula C₂₆H₃₂N₄O₄ [1]

Synonyms NVP-SRA880, SRA 880 [1]

Purity Typically ≥98% (HPLC) Varies by supplier

Recommended Solvent DMSO General Practice

Recommended Stock Solution

Storage Temperature
-20°C or -80°C [2][3]

Recommended Stock Solution

Shelf-life

Up to 3 months at -20°C, up to

6 months at -80°C
[2][3]

Final DMSO concentration in

cell culture

<0.5% (0.1% is often

preferred)
[4]

Experimental Protocols
Protocol for Preparation of a 10 mM SRA880 Stock
Solution in DMSO
This protocol describes the steps to prepare a 10 mM stock solution of SRA880 in DMSO. This

concentration is a common starting point for many in vitro studies.

Materials:

SRA880 powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, nuclease-free pipette tips
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Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Equilibrate SRA880: Allow the vial of SRA880 powder to come to room temperature for at

least 60 minutes before opening to prevent condensation of moisture.

Weighing SRA880: In a chemical fume hood, carefully weigh out 4.65 mg of SRA880 powder

using an analytical balance and place it into a sterile microcentrifuge tube or amber glass

vial.

Calculation: To prepare a 10 mM solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10

mmol/L x 1 mL x 464.57 g/mol = 4.6457 mg

Adding DMSO: Add 1 mL of anhydrous/sterile DMSO to the tube containing the SRA880
powder.

Dissolution: Tightly cap the tube and vortex thoroughly for several minutes to dissolve the

compound. If the compound does not fully dissolve, sonicate the solution in a water bath for

10-15 minutes. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Once the SRA880 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. This prevents repeated

freeze-thaw cycles of the main stock.

Storage: Store the aliquots at -20°C or -80°C in a tightly sealed container, protected from

light.

Protocol for Diluting SRA880 Stock Solution for Cell-
Based Assays
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This protocol provides a general method for diluting the 10 mM SRA880 DMSO stock solution

to a final working concentration for use in cell culture experiments. The final concentration of

DMSO should be kept low (ideally ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM SRA880 in DMSO stock solution

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Sterile conical tubes or multi-well plates

Procedure:

Thawing the Stock: Thaw a single aliquot of the 10 mM SRA880 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and ensure

accurate final concentrations, it is good practice to perform an intermediate dilution. For

example, to achieve a final concentration of 10 µM in a final volume of 1 mL of media, you

can prepare a 100-fold dilution of the 10 mM stock.

Final Dilution: Add the appropriate volume of the SRA880 stock solution to the pre-warmed

cell culture medium to achieve the desired final concentration. For example, to make a 10

µM working solution from a 10 mM stock, you would perform a 1:1000 dilution (e.g., add 1 µL

of 10 mM SRA880 stock to 999 µL of cell culture medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without SRA880. This is crucial to distinguish the effects of the

compound from those of the solvent.

Mixing: Gently mix the final SRA880 working solution and the vehicle control by pipetting up

and down or gentle swirling.
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Cell Treatment: Remove the existing medium from your cells and replace it with the medium

containing the desired concentration of SRA880 or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration under standard cell

culture conditions.

Visualizations
Experimental Workflow Diagram
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Stock Solution Preparation Working Solution Preparation

Weigh SRA880 Powder

Dissolve in DMSO

4.65 mg

Vortex/Sonicate

1 mL

Aliquot into single-use tubes

Ensure complete dissolution

Store at -20°C or -80°C

Thaw one aliquot

Dilute in cell culture medium

e.g., 1:1000 for 10 µM

Mix gently

Treat cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing SRA880
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662450#preparing-sra880-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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